Cas no 1063409-17-5 (N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride)

• Product Name: N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride
• CAS No: 1063409-17-5
• MF: C₁₈H₂₄Cl₂N₄S
• MW: 399.380960464478
• CID: 5166470
• Update Time: 2025-10-28

N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride
• BDBM50401271
• SB65903
• E83654
• N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamidedihydrochloride
• N-(1-Piperidin-4-yl-2,3-dihydro-1H-indol-5-yl)-thiophene-2-carboxamidine 2HCl

• Inchi： 1S/C18H22N4S.2ClH/c19-18(17-2-1-11-23-17)21-14-3-4-16-13(12-14)7-10-22(16)15-5-8-20-9-6-15;;/h1-4,11-12,15,20H,5-10H2,(H2,19,21);2*1H
• InChI Key： HDNGVXJSXBNEAX-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC=C1/C(/N)=N/C1C=CC2=C(C=1)CCN2C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 435
• Topological Polar Surface Area: 81.9

N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride

Comprehensive Overview of N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride (CAS No. 1063409-17-5)

N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride (CAS No. 1063409-17-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name thiophene-2-carboximidamide derivative, belongs to the class of indole-piperidine hybrids, which are known for their diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, making it a subject of ongoing studies in drug discovery.

The molecular structure of N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride combines a thiophene carboximidamide moiety with an indoline-piperidine scaffold, a combination that enhances its binding affinity to specific biological targets. This structural complexity is a key reason why it is frequently explored in the context of cancer research, neurodegenerative diseases, and inflammatory disorders. Recent trends in scientific literature highlight its potential in addressing drug resistance, a major challenge in modern medicine, by targeting alternative pathways in diseased cells.

One of the most searched questions related to this compound is: "What is the mechanism of action of N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride?" Preliminary studies suggest that it may interfere with protein-protein interactions or inhibit specific enzymatic activities, though further validation is required. Another hot topic is its synthetic accessibility and scalability, which are critical for its development into a viable therapeutic agent. Researchers are also investigating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability for clinical use.

From a synthetic chemistry perspective, the preparation of N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride involves multi-step organic reactions, including amidation, cyclization, and salt formation. The dihydrochloride salt form improves its solubility and stability, which are essential for in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity.

In the context of AI-driven drug discovery, this compound has been a subject of computational modeling and virtual screening campaigns. Machine learning algorithms are being used to predict its interactions with various biological targets, accelerating the identification of potential applications. This aligns with the growing interest in precision medicine and personalized therapies, where compounds like N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride could play a pivotal role.

Safety and toxicity profiling are also critical aspects of its development. While current data suggests a favorable therapeutic index, comprehensive studies are needed to assess its long-term effects. Environmental considerations, such as its biodegradability and ecotoxicity, are also being evaluated to ensure compliance with regulatory standards.

In summary, N-(1-(Piperidin-4-yl)indolin-5-yl)thiophene-2-carboximidamide dihydrochloride (CAS No. 1063409-17-5) represents a promising candidate in the realm of medicinal chemistry. Its multifaceted applications, from oncology to neurology, coupled with advancements in synthetic methodologies and computational tools, make it a compound of enduring interest. As research progresses, it may pave the way for novel treatments addressing some of the most pressing medical challenges of our time.